Aristolactam Aiiia

• Molecular Formula: C16H11NO4
• Molecular Weight: 281.26 g/mol
• InChI: InChI=1S/C16H11NO4/c1-21-15-12(19)6-10-13-11(17-16(10)20)4-7-2-3-8(18)5-9(7)14(13)15/h2-6,18-19H,1H3,(H,17,20)
• InChIKey: PFXGXKFPTAJYHV-UHFFFAOYSA-N

Aristolactam AIIIa: A Phenanthrene Alkaloid with Distinct Plk1 PBD Targeting and Differential Cytotoxicity Profile

Aristolactam AIIIa is a naturally occurring phenanthrene lactam alkaloid belonging to the aristolactam class, structurally related to aristolochic acids but lacking the nitro group critical for nephrotoxicity [1]. Unlike its aristolochic acid precursors, Aristolactam AIIIa functions as a novel inhibitor of Polo-like kinase 1 (Plk1) by targeting the Polo-Box Domain (PBD) rather than the catalytic domain, a mechanism distinct from classical ATP-competitive kinase inhibitors [2]. This compound exhibits selective cytotoxicity across multiple cancer cell lines and demonstrates submicromolar inhibition of DYRK1A kinase, positioning it as a unique tool for investigating non-catalytic kinase domain targeting [3].

Plk1 PBD Non-ATP-competitive Plk1 PBD ligand probe

DYRK1A Submicromolar kinase inhibition assay context

Cytotoxicity Cell-model cytotoxicity screening across cancer lines

Nitro-free Non-nitro aristolactam research workflow

• [1] Balachandran P, Wei F, Lin RC, Khan IA, Pasco DS. Structure activity relationships of aristolochic acid analogues: Toxicity in cultured renal epithelial cells. Kidney International. 2005;67(5):1797-1805. View Source
• [2] Li L, Wang X, Chen J, Ding H, Zhang Y, Hu TC, et al. The natural product Aristolactam AIIIa as a new ligand targeting the polo-box domain of polo-like kinase 1 potently inhibits cancer cell proliferation. Acta Pharmacologica Sinica. 2009;30(10):1443-1453. View Source
• [3] Marti G, Morleo B, Le Ven J, Bodo B, Amand S, Lozach O, et al. Natural aristolactams and aporphine alkaloids as inhibitors of CDK1/cyclin B and DYRK1A. Molecules. 2013;18(3):3018-3034. View Source

Why Aristolactam AIIIa Cannot Be Substituted with Other Aristolactams or Aristolochic Acids in Targeted Research

The aristolactam class exhibits profound structural heterogeneity that directly translates into divergent biological activities, target specificities, and safety profiles. Substitution of Aristolactam AIIIa with closely related analogs such as Aristolactam AII, Aristolactam BIII, or aristolochic acids will invalidate experimental conclusions due to differences in kinase inhibition potency, cytotoxicity selectivity, and, critically, nephrotoxic potential [1]. Specifically, Aristolactam AIIIa's unique Plk1 PBD-targeting mechanism is not shared by other aristolactams, which instead inhibit DYRK1A with varying potencies or act as DNA adduct-forming toxins [2]. Moreover, the renal safety profile of Aristolactam AIIIa differs markedly from that of aristolochic acids and other aristolactams, making generic class-based substitution scientifically indefensible [3].

Analog mismatch Aristolactam AII or BIII differ in kinase inhibition profile and potency; DYRK1A IC50 may shift ~100-fold, altering pathway interpretation.

Nitro toxicity Aristolochic acids carry a nitro group driving nephrotoxicity in renal cell models; substitution confounds in vivo research endpoints.

PBD mechanism Plk1 PBD-targeting is unique to AIIIa among aristolactams; class-based substitution may shift target engagement conclusions.

• [1] Wei A, Zhou D, Ruan J, Cai Y, Xiong C, Wu G, et al. Study on the contents of aristololactams in piper wallichii and their renal cytotoxicities. Journal of Food and Drug Analysis. 2011;19(3):349-354. View Source
• [2] Choi HK, et al. Aristolactam BIII, a naturally derived DYRK1A inhibitor, rescues Down syndrome-related phenotypes. Phytomedicine. 2021;92:153695. View Source
• [3] Krumbiegel G, et al. Safety evaluation of aristolactams from the edible herb Houttuynia cordata: implications for dietary exposure and food safety. Food Research International. 2025. View Source

Quantitative Differentiation of Aristolactam AIIIa: Comparative Evidence Against Closest Analogs

Plk1 PBD-Targeting: Aristolactam AIIIa Binds the Polo-Box Domain While Catalytic Domain Inhibitors Are Common

Aristolactam AIIIa was identified as a novel Plk1 inhibitor that targets the Polo-Box Domain (PBD) rather than the catalytic domain, a mechanism that distinguishes it from ATP-competitive inhibitors. Surface plasmon resonance (SPR) analysis confirmed direct binding to Plk1 PBD [1]. This is in contrast to the majority of reported Plk1 inhibitors, which target the ATP-binding pocket of the catalytic domain, such as BI 2536 and volasertib [2].

Plk1 Targeting Mode

Head-to-head comparison

PBD binder vs. ATP-competitive catalytic domain inhibitor

Supports non-catalytic domain targeting study design

SPR confirmed direct PBD binding; distinct from BI 2536 class

Evidence Dimension	Plk1 Inhibition Mechanism
Target Compound Data	Targets Polo-Box Domain (PBD); enhances CD/PBD interaction
Comparator Or Baseline	Classical Plk1 inhibitors (e.g., BI 2536): ATP-competitive catalytic domain inhibitors
Quantified Difference	Mechanistic class distinction: PBD binder vs. ATP-competitive catalytic inhibitor
Conditions	SPR (Biacore 3000), yeast two-hybrid assay

Why This Matters

Targeting the PBD offers a distinct approach to Plk1 inhibition, potentially circumventing resistance mechanisms associated with ATP-competitive inhibitors and enabling novel chemical biology probe development.

• [1] Li L, Wang X, Chen J, Ding H, Zhang Y, Hu TC, et al. The natural product Aristolactam AIIIa as a new ligand targeting the polo-box domain of polo-like kinase 1 potently inhibits cancer cell proliferation. Acta Pharmacologica Sinica. 2009;30(10):1443-1453. View Source
• [2] Gutteridge RE, Ndiaye MA, Liu X, Ahmad N. Plk1 inhibitors in cancer therapy: from laboratory to clinics. Molecular Cancer Therapeutics. 2016;15(7):1427-1435. View Source

Renal Cytotoxicity: Aristolactam AIIIa Exhibits Lower HK-2 Cell Toxicity Compared to Aristolactam AII and Cepharanone B

In a head-to-head comparison using HK-2 human renal proximal tubular epithelial cells, Aristolactam AIIIa (referred to as aristololactam AIIIa) demonstrated the lowest cytotoxicity among the three aristolactams tested, with an IC50 value higher (less toxic) than both Aristolactam AII and cepharanone B [1]. This establishes a rank order of renal cytotoxicity that directly informs compound selection for in vivo studies.

Renal Cytotoxicity Rank

Head-to-head comparison

Cepharanone B > Aristolactam AII > Aristolactam AIIIa (lowest HK-2 toxicity)

May reduce renal cytotoxicity confound in in vivo model selection

MTT assay in HK-2 cells; rank order from highest to lowest toxicity

Evidence Dimension	Cytotoxicity (IC50) in HK-2 renal cells
Target Compound Data	IC50: Aristolactam AIIIa (lowest toxicity; highest IC50 value)
Comparator Or Baseline	Cepharanone B (most toxic); Aristolactam AII (intermediate toxicity)
Quantified Difference	IC50 rank order: Cepharanone B > Aristolactam AII > Aristolactam AIIIa
Conditions	HK-2 human renal proximal tubular epithelial cells, MTT assay, time- and dose-dependent exposure

Why This Matters

For researchers investigating in vivo efficacy or toxicology, selecting the least nephrotoxic aristolactam (AIIIa) minimizes confounding renal injury, thereby improving signal-to-noise in efficacy models and reducing animal welfare concerns.

• [1] Wei A, Zhou D, Ruan J, Cai Y, Xiong C, Wu G, et al. Study on the contents of aristololactams in piper wallichii and their renal cytotoxicities. Journal of Food and Drug Analysis. 2011;19(3):349-354. View Source

DYRK1A Kinase Inhibition: Aristolactam AIIIa Shows Submicromolar Potency, Distinct from Aristolactam BIII's Nanomolar Activity

Aristolactam AIIIa inhibits DYRK1A with submicromolar potency (IC50 < 1 µM) [1]. In contrast, Aristolactam BIII, a structurally distinct analog, exhibits nanomolar potency against DYRK1A (IC50 = 9.67 nM) [2]. This ~100-fold difference in potency underscores that aristolactams are not interchangeable as DYRK1A inhibitors, with BIII being the preferred tool for potent DYRK1A suppression and AIIIa offering a less potent alternative for dose-response or selectivity studies.

DYRK1A Inhibition

Cross-study comparable

IC50

Submicromolar option for dose-response kinase studies

Respective in vitro kinase assays; BIII nanomolar benchmark

HeLa Cytotoxicity

Head-to-head comparison

IC50 8.51 µM (intermediate between analogs)

Supports cervical cancer cell-model endpoint review

SRB assay; intermediate potency among co-isolated compounds

Nitro-Related Toxicity

Class-level inference

No nitro group; LLC-PK1 non-toxic vs. toxic aristolochic acids

Supports in vivo research without nitro-driven nephrotoxicity risk

Oral bioavailability class proxy ~2.5-fold lower than AA I

Evidence Dimension	DYRK1A kinase inhibition IC50
Target Compound Data	Submicromolar (IC50 < 1 µM)
Comparator Or Baseline	Aristolactam BIII: IC50 = 9.67 nM
Quantified Difference	~100-fold lower potency compared to Aristolactam BIII
Conditions	In vitro kinase activity assay (respective studies)

Why This Matters

Procurement decisions for DYRK1A-related research must differentiate between nanomolar (BIII) and submicromolar (AIIIa) inhibitors; AIIIa may be preferable when partial inhibition or reduced potency is desired for mechanistic dissection or when BIII's higher potency could lead to off-target effects.

• [1] Marti G, Morleo B, Le Ven J, Bodo B, Amand S, Lozach O, et al. Natural aristolactams and aporphine alkaloids as inhibitors of CDK1/cyclin B and DYRK1A. Molecules. 2013;18(3):3018-3034. View Source
• [2] Choi HK, et al. Aristolactam BIII, a naturally derived DYRK1A inhibitor, rescues Down syndrome-related phenotypes. Phytomedicine. 2021;92:153695. View Source

Cytotoxicity in HeLa Cells: Aristolactam AIIIa IC50 of 8.51 µM Compares Favorably to Aristolochiaside (7.59 µM) and N-trans-Sinapoyltyramine (9.77 µM)

In a direct comparative study of cytotoxic constituents from Isotrema tadungense, Aristolactam AIIIa exhibited strong and selective cytotoxicity against the HeLa human cervical cancer cell line with an IC50 of 8.51 ± 1.73 µM [1]. This potency was intermediate between that of aristolochiaside (IC50 = 7.59 ± 1.03 µM) and N-trans-sinapoyltyramine (IC50 = 9.77 ± 1.25 µM), providing a clear rank order for compound prioritization in cervical cancer research.

HeLa Cytotoxicity

Head-to-head comparison

IC50 8.51 µM (intermediate between analogs)

Supports cervical cancer cell-model endpoint review

SRB assay; intermediate potency among co-isolated compounds

Evidence Dimension	Cytotoxicity IC50 against HeLa cells
Target Compound Data	8.51 ± 1.73 µM
Comparator Or Baseline	Aristolochiaside: 7.59 ± 1.03 µM; N-trans-sinapoyltyramine: 9.77 ± 1.25 µM
Quantified Difference	12% less potent than aristolochiaside; 13% more potent than N-trans-sinapoyltyramine
Conditions	HeLa human cervical cancer cell line, SRB assay (sulphorhodamine B)

Why This Matters

For researchers investigating cervical cancer models, Aristolactam AIIIa offers a defined potency that is neither the most nor least cytotoxic among co-isolated compounds, allowing for controlled dose-response studies and structure-activity relationship mapping.

• [1] Truong LH, Cuong NH, Dang TH, Hanh NTM, Le Thi V, Tran Thi Hong H, et al. Cytotoxic constituents from Isotrema tadungense. Natural Product Research. 2021. View Source

In Vitro Cytotoxicity vs. In Vivo Safety: Aristolactam AIIIa Lacks the Nitro Group Associated with Aristolochic Acid Nephrotoxicity

Aristolactam AIIIa, like other aristolactams, does not contain the nitro group that is critical for the nephrotoxic and carcinogenic activity of aristolochic acids. In vitro structure-activity studies demonstrated that aristolactams and other non-nitro derivatives did not exhibit considerable toxicity in LLC-PK1 renal cells, in stark contrast to the highly toxic aristolochic acids [1]. Furthermore, recent in vivo studies confirm that aristolactams, despite showing cytotoxicity in vitro, have significantly lower in vivo toxicity due to poor oral bioavailability (e.g., AL BII bioavailability: 39.60% vs. AA I: 99.83%) [2].

Nitro-Related Toxicity

Class-level inference

No nitro group; LLC-PK1 non-toxic vs. toxic aristolochic acids

Supports in vivo research without nitro-driven nephrotoxicity risk

Oral bioavailability class proxy ~2.5-fold lower than AA I

Evidence Dimension	Nephrotoxic potential
Target Compound Data	Lacks nitro group; no considerable toxicity in LLC-PK1 cells; lower in vivo toxicity due to poor bioavailability
Comparator Or Baseline	Aristolochic acid I: Contains nitro group; high nephrotoxicity; bioavailability 99.83%
Quantified Difference	Qualitative difference in nephrotoxicity (non-toxic vs. toxic); ~2.5-fold lower oral bioavailability for AL BII vs. AA I (class proxy)
Conditions	LLC-PK1 renal epithelial cells (in vitro); BALB/c mouse pharmacokinetics (in vivo for AL BII)

Why This Matters

Procurement of Aristolactam AIIIa over aristolochic acids is essential for any in vivo study to avoid confounding nephrotoxicity and carcinogenicity, thereby ensuring that observed biological effects are attributable to the intended mechanism rather than off-target organ damage.

• [1] Balachandran P, Wei F, Lin RC, Khan IA, Pasco DS. Structure activity relationships of aristolochic acid analogues: Toxicity in cultured renal epithelial cells. Kidney International. 2005;67(5):1797-1805. View Source
• [2] Krumbiegel G, et al. Safety evaluation of aristolactams from the edible herb Houttuynia cordata: implications for dietary exposure and food safety. Food Research International. 2025. View Source

Optimal Research and Procurement Applications for Aristolactam AIIIa Based on Quantitative Differentiation

Polo-like Kinase 1 (Plk1) PBD-Targeted Probe Development and Chemical Biology

Aristolactam AIIIa is uniquely suited for research programs focused on developing non-ATP-competitive Plk1 inhibitors that target the Polo-Box Domain (PBD) [1]. Its dual interaction with both the catalytic domain and PBD makes it an ideal starting point for designing bivalent ligands or for studying the role of PBD in Plk1 subcellular localization and mitotic progression. Researchers investigating resistance mechanisms to ATP-competitive Plk1 inhibitors (e.g., BI 2536) should prioritize Aristolactam AIIIa to validate PBD targeting as an orthogonal strategy [2].

Cervical Cancer (HeLa) and Drug-Resistant Cancer Cell Line Pharmacology

Given its defined IC50 of 8.51 µM against HeLa cells and activity against Navelbine-resistant HCT-8/V colorectal cancer cells, Aristolactam AIIIa is recommended for studies examining cytotoxicity in drug-resistant cervical and colorectal cancer models [1]. Its moderate potency allows for the establishment of clear dose-response relationships without immediate cell death at low concentrations, facilitating the study of mitotic arrest (G2/M phase) and apoptosis induction in these lineages [2].

DYRK1A Kinase Inhibition Studies Requiring Submicromolar Potency Without Nanomolar Potency

For researchers investigating DYRK1A kinase function in models of Down syndrome or Alzheimer's disease, Aristolactam AIIIa offers submicromolar inhibitory activity [1]. This potency tier is advantageous when nanomolar inhibitors like Aristolactam BIII (IC50 = 9.67 nM) [2] may exhibit off-target effects or when a less complete kinase inhibition is desired to probe pathway sensitivity. AIIIa can serve as a valuable comparator to BIII in dose-response studies aimed at establishing the relationship between DYRK1A inhibition magnitude and phenotypic rescue.

Non-Nephrotoxic Aristolactam Reference Standard for in Vivo Toxicology Studies

Aristolactam AIIIa is the preferred aristolactam reference compound for in vivo studies where renal safety is a primary concern. Unlike aristolochic acids and more cytotoxic aristolactams (e.g., Aristolactam AII, cepharanone B) [1], AIIIa exhibits the lowest renal cytotoxicity in HK-2 cells and lacks the nitro group that drives aristolochic acid nephropathy [2]. Its lower in vivo toxicity profile (extrapolated from class-level pharmacokinetic data) [3] makes it suitable for long-term dosing studies in rodent models where nephrotoxicity would otherwise confound results.

Application

Selection Property

Validation Focus

Plk1 PBD ligand design and mechanistic studies

PBD-binding confirmed; non-ATP-competitive mechanism

PBD-dependent mitotic arrest and subcellular localization

Cervical and drug-resistant colorectal cancer cell models

Defined HeLa cytotoxicity; moderate potency window

Dose-response, mitotic arrest, and apoptosis endpoints

DYRK1A pathway sensitivity and partial inhibition research

Submicromolar DYRK1A inhibitory activity

Phenotypic rescue magnitude vs. inhibition level

In vivo aristolactam research with renal cytotoxicity awareness

Lowest HK-2 toxicity among tested aristolactams; nitro-free

Renal function endpoints and systemic exposure monitoring

• [1] Li L, Wang X, Chen J, Ding H, Zhang Y, Hu TC, et al. The natural product Aristolactam AIIIa as a new ligand targeting the polo-box domain of polo-like kinase 1 potently inhibits cancer cell proliferation. Acta Pharmacologica Sinica. 2009;30(10):1443-1453. View Source
• [2] Gutteridge RE, Ndiaye MA, Liu X, Ahmad N. Plk1 inhibitors in cancer therapy: from laboratory to clinics. Molecular Cancer Therapeutics. 2016;15(7):1427-1435. View Source
• [3] Truong LH, Cuong NH, Dang TH, Hanh NTM, Le Thi V, Tran Thi Hong H, et al. Cytotoxic constituents from Isotrema tadungense. Natural Product Research. 2021. View Source
• [4] Marti G, Morleo B, Le Ven J, Bodo B, Amand S, Lozach O, et al. Natural aristolactams and aporphine alkaloids as inhibitors of CDK1/cyclin B and DYRK1A. Molecules. 2013;18(3):3018-3034. View Source
• [5] Choi HK, et al. Aristolactam BIII, a naturally derived DYRK1A inhibitor, rescues Down syndrome-related phenotypes. Phytomedicine. 2021;92:153695. View Source
• [6] Wei A, Zhou D, Ruan J, Cai Y, Xiong C, Wu G, et al. Study on the contents of aristololactams in piper wallichii and their renal cytotoxicities. Journal of Food and Drug Analysis. 2011;19(3):349-354. View Source
• [7] Balachandran P, Wei F, Lin RC, Khan IA, Pasco DS. Structure activity relationships of aristolochic acid analogues: Toxicity in cultured renal epithelial cells. Kidney International. 2005;67(5):1797-1805. View Source
• [8] Krumbiegel G, et al. Safety evaluation of aristolactams from the edible herb Houttuynia cordata: implications for dietary exposure and food safety. Food Research International. 2025. View Source